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Compound of Interest

Compound Name: Bisandrographolide C

Cat. No.: B12423866

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisandrographolide C, a diterpenoid dimer isolated from the medicinal plant Andrographis
paniculata, has garnered significant interest within the scientific community. Its demonstrated
biological activities, including the activation of Transient Receptor Potential (TRP) channels and
potential anti-cancer effects, underscore its promise as a lead compound in drug discovery.
This technical guide provides a comprehensive overview of the known physico-chemical
properties of Bisandrographolide C, detailed experimental protocols for their determination,
and a visualization of its key signaling pathways to facilitate further research and development.

Core Physico-chemical Data

A summary of the key physico-chemical properties of Bisandrographolide C is presented
below. It is important to note that while some data are derived from experimental work on
related compounds or computational predictions, specific experimental values for
Bisandrographolide C remain to be fully elucidated in the literature.
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Property Value Source

Molecular Formula CaoH560s PubChem CID: 73174172[1]
Molecular Weight 664.87 g/mol MedchemExpress|[2]
Predicted Boiling Point 832.6 £ 65.0 °C LookChem([3]

Predicted Density 1.23+0.1 g/cm3 LookChem[3]

XLogP3-AA 6.1 PubChem CID: 73174172[1]
Hydrogen Bond Donor Count 4 PubChem CID: 73174172
Hydrogen Bond Acceptor

Count 8 PubChem CID: 73174172
Rotatable Bond Count 7 PubChem CID: 73174172
Topological Polar Surface Area 134 A2 PubChem CID: 73174172
Solubility Soluble in DMSO MedchemExpress
Appearance Powder BOC Sciences

Experimental Protocols

Detailed methodologies for the determination of key physico-chemical properties are outlined
below. These protocols are based on standard practices for the analysis of natural products
and can be adapted for Bisandrographolide C.

Determination of Melting Point

The melting point of a solid crystalline substance is a critical indicator of its purity.
Methodology:

o Sample Preparation: A small, finely powdered sample of Bisandrographolide C is packed
into a capillary tube to a height of 2-3 mm.

o Apparatus: A calibrated digital melting point apparatus is used.
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e Procedure:
o The capillary tube containing the sample is placed in the heating block of the apparatus.

o The temperature is raised at a steady rate (e.g., 1-2 °C per minute) near the expected
melting point.

o The temperature at which the substance first begins to melt (the point at which the first
drop of liquid is observed) and the temperature at which the substance is completely
molten are recorded as the melting point range.

e Purity Assessment: A sharp melting point (a narrow range of 1-2 °C) is indicative of a pure
compound. Impurities tend to depress and broaden the melting point range.

Determination of Solubility

Understanding the solubility of Bisandrographolide C in various solvents is crucial for its
formulation and biological testing.

Methodology (Shake-Flask Method):

e Solvent Selection: A range of solvents of varying polarities should be tested, including water,
ethanol, methanol, dimethyl sulfoxide (DMSO), and acetone.

e Procedure:

o An excess amount of Bisandrographolide C is added to a known volume of the selected
solvent in a sealed vial.

o The vials are agitated (e.g., on a shaker) at a constant temperature (e.g., 25 °C) for a
sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

o After the equilibration period, the suspension is allowed to stand, or is centrifuged, to
separate the undissolved solid.

o A known volume of the supernatant is carefully removed.

e Quantification:
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o The concentration of Bisandrographolide C in the supernatant is determined using a
validated analytical method, such as High-Performance Liquid Chromatography (HPLC)
with UV detection or Mass Spectrometry (MS).

o A calibration curve is generated using standard solutions of Bisandrographolide C of
known concentrations.

o The solubility is expressed in units such as mg/mL or molarity (mol/L).

Spectroscopic Analysis

Spectroscopic techniques are essential for the structural elucidation and confirmation of
Bisandrographolide C.

3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR provides detailed information about the carbon-hydrogen framework of the molecule.
Methodology:

o Sample Preparation: A few milligrams of Bisandrographolide C are dissolved in a suitable
deuterated solvent (e.g., CDCls, DMSO-ds).

 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

o Experiments:
o 'H NMR: Provides information on the number, environment, and connectivity of protons.
o 13C NMR: Provides information on the number and types of carbon atoms.

o 2D NMR (COSY, HSQC, HMBC): Used to establish correlations between protons and
carbons, aiding in the complete structural assignment.

o Data Analysis: The chemical shifts (), coupling constants (J), and integration values are
analyzed to elucidate the structure.

3.2. Mass Spectrometry (MS)
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MS is used to determine the molecular weight and fragmentation pattern of
Bisandrographolide C.

Methodology:

Sample Introduction: The sample can be introduced directly or via a chromatographic system
like HPLC (LC-MS).

« lonization Technique: Electrospray ionization (ESI) is a common technique for non-volatile
compounds like Bisandrographolide C.

e Mass Analyzer: A high-resolution mass analyzer (e.g., Time-of-Flight (TOF) or Orbitrap) is
used to obtain accurate mass measurements.

o Data Analysis: The mass-to-charge ratio (m/z) of the molecular ion ([M+H]* or [M+Na]*) is
used to confirm the molecular weight. The fragmentation pattern (MS/MS) can provide
structural information.

Signaling Pathways and Biological Activities

Bisandrographolide C has been shown to interact with several key signaling pathways,
contributing to its observed biological effects.

Activation of TRPV1 and TRPV3 Channels

Bisandrographolide C is an activator of the Transient Receptor Potential Vanilloid 1 (TRPV1)
and 3 (TRPV3) channels. These channels are non-selective cation channels that play crucial
roles in thermosensation and pain perception.

Activation of these channels by Bisandrographolide C leads to an influx of cations, primarily
Caz*, into the cell. This increase in intracellular Ca2* can trigger a cascade of downstream
signaling events, including the activation of protein kinases such as Protein Kinase A (PKA),
Protein Kinase C (PKC), and Ca?*/calmodulin-dependent protein kinase Il (CaMKIl). These
kinases, in turn, can phosphorylate various intracellular targets, leading to diverse physiological
responses.
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Activation of TRPV1/3 channels by Bisandrographolide C.

Inhibition of CD81 in Esophageal Cancer

Recent studies have indicated that Bisandrographolide C can bind to and suppress the
function of CD81, a tetraspanin protein. CD81 is implicated in the metastasis of esophageal
cancer. By inhibiting CD81, Bisandrographolide C may disrupt the formation of signaling
complexes at the cell surface that are crucial for cancer cell motility and invasion.

The binding of Bisandrographolide C to CD81 is thought to interfere with the interaction of
CD81 with its partner proteins, thereby downregulating the signaling pathways that promote
metastasis. This represents a promising avenue for the development of anti-cancer therapies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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Our mission is to be the trusted global source of Hastl
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